3-(isobutyrylamino)-N-(2-oxotetrahydro-3-thienyl)benzamide
Overview
Description
3-(isobutyrylamino)-N-(2-oxotetrahydro-3-thienyl)benzamide is a useful research compound. Its molecular formula is C15H18N2O3S and its molecular weight is 306.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.10381361 g/mol and the complexity rating of the compound is 425. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Iridium-catalyzed Cross-coupling for Pharmaceutical Applications
Tan, Ran, and You (2018) detailed an iridium-catalyzed oxidative Ar–H/Ar–H cross-coupling reaction of primary benzamides with thiophenes, leading to the synthesis of (2-thienyl)benzamide skeletons. This method offers a rapid pathway to these frameworks, prevalent in pharmaceuticals and advanced materials, and showcases the potential for derivatives of 3-(isobutyrylamino)-N-(2-oxotetrahydro-3-thienyl)benzamide in drug design and synthesis (Tan, Ran, & You, 2018).
Polymer Synthesis with Amino Acid Moieties
Mori, Kato, Matsuyama, and Endo (2008) demonstrated the reversible addition-fragmentation chain transfer (RAFT) polymerization of acrylamides containing proline and hydroxyproline moieties, leading to water-soluble and thermoresponsive polymers. This research signifies the role of benzamide derivatives in creating functional polymers for biomedical applications (Mori et al., 2008).
Advanced Materials Development
Huy, Grewe, Schroer, Kuhn, and Abram (2008) explored the synthesis of rhenium and technetium complexes with tridentate N-[(N'',N''-dialkylamino)(thiocarbonyl)]-N'-substituted benzamidine ligands. Their work contributes to the development of advanced materials through the creation of novel metal complexes with potential applications in catalysis and materials science (Huy et al., 2008).
Antimicrobial Agents Synthesis
Mobinikhaledi, Forughifar, Shariatzadeh, and Fallah (2006) reported the synthesis and in vitro antibacterial activity of N-(3-Hydroxy-2-pyridyl)benzamides against various bacteria. This highlights the potential of benzamide derivatives, including this compound, in developing new antimicrobial agents (Mobinikhaledi et al., 2006).
Properties
IUPAC Name |
3-(2-methylpropanoylamino)-N-(2-oxothiolan-3-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S/c1-9(2)13(18)16-11-5-3-4-10(8-11)14(19)17-12-6-7-21-15(12)20/h3-5,8-9,12H,6-7H2,1-2H3,(H,16,18)(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKENDQSHXMGNSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=CC(=C1)C(=O)NC2CCSC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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